2-Cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidine

• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C19H24N4O/c1-14-13-18(21-19(20-14)15-7-8-15)23-11-9-22(10-12-23)16-5-3-4-6-17(16)24-2/h3-6,13,15H,7-12H2,1-2H3
• InChI Key: JEFHOZCLHKMSME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)N3CCN(CC3)C4=CC=CC=C4OC

Description

2-Cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidine is a chemical compound that has garnered interest in the scientific community due to its potential therapeutic applications. This compound is part of a class of molecules known for their interactions with alpha1-adrenergic receptors, which are G-protein-coupled receptors involved in various physiological processes .

Preparation Methods

The synthesis of 2-Cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidine typically involves a multi-step process. One common synthetic route includes the reaction of ethyl cyanoacetate, thiourea, and an appropriate aromatic aldehyde in the presence of potassium carbonate as a base . This reaction is carried out under reflux conditions in absolute ethanol. Industrial production methods may involve similar steps but are optimized for larger scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

2-Cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, where the piperazine ring can be modified using different nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-Cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidine has several scientific research applications:

Chemistry: It is used as a ligand in the study of alpha1-adrenergic receptors.

Biology: The compound is studied for its potential effects on various biological pathways, particularly those involving neurotransmitters.

Medicine: Research is ongoing to explore its therapeutic potential in treating conditions such as cardiac hypertrophy, congestive heart failure, hypertension, and depression.

Industry: The compound’s unique chemical properties make it useful in the development of new pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidine involves its interaction with alpha1-adrenergic receptors. These receptors are targets for endogenous neurotransmitters like catecholamines, noradrenaline, and epinephrine . By binding to these receptors, the compound can modulate various physiological responses, including smooth muscle contraction and neurotransmitter release.

Comparison with Similar Compounds

2-Cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methylpyrimidine is similar to other arylpiperazine-based compounds such as trazodone, naftopidil, and urapidil . it stands out due to its specific binding affinity and pharmacokinetic profile, making it a promising candidate for further research and development. Other similar compounds include:

• 2-{5-[4-(2-methoxyphenyl)piperazin-1-yl]pentyl}-1H-benzo[d]imidazole
• Various substituted derivatives of arylpiperazines

These compounds share structural similarities but differ in their specific interactions and therapeutic potentials.